Cas no 191347-96-3 (1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one)
1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Hydroxymethyl-pyrrolidin-1-yl)-ethanone
- 1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethanone
- 1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one
-
- MDL: MFCD15529658
- Inchi: 1S/C7H13NO2/c1-6(10)8-3-2-7(4-8)5-9/h7,9H,2-5H2,1H3
- InChI Key: QZIPHPJTYHOXKM-UHFFFAOYSA-N
- SMILES: OCC1CN(C(C)=O)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 087466-1g |
1-(3-Hydroxymethyl-pyrrolidin-1-yl)-ethanone |
191347-96-3 | 95% | 1g |
£281.00 | 2022-03-01 | |
| Fluorochem | 087466-5g |
1-(3-Hydroxymethyl-pyrrolidin-1-yl)-ethanone |
191347-96-3 | 95% | 5g |
£844.00 | 2022-03-01 | |
| Fluorochem | 087466-10g |
1-(3-Hydroxymethyl-pyrrolidin-1-yl)-ethanone |
191347-96-3 | 95% | 10g |
£1407.00 | 2022-03-01 | |
| TRC | H633130-10mg |
1-(3-Hydroxymethyl-pyrrolidin-1-yl)-ethanone |
191347-96-3 | 10mg |
$ 70.00 | 2022-06-04 | ||
| TRC | H633130-50mg |
1-(3-Hydroxymethyl-pyrrolidin-1-yl)-ethanone |
191347-96-3 | 50mg |
$ 210.00 | 2022-06-04 | ||
| TRC | H633130-100mg |
1-(3-Hydroxymethyl-pyrrolidin-1-yl)-ethanone |
191347-96-3 | 100mg |
$ 340.00 | 2022-06-04 | ||
| abcr | AB463923-1 g |
1-(3-Hydroxymethyl-pyrrolidin-1-yl)-ethanone, 95%; . |
191347-96-3 | 95% | 1g |
€387.50 | 2023-04-21 | |
| Chemenu | CM317979-1g |
1-(3-Hydroxymethyl-pyrrolidin-1-yl)-ethanone |
191347-96-3 | 95% | 1g |
$278 | 2023-01-01 | |
| Alichem | A109004120-1g |
1-(3-Hydroxymethyl-pyrrolidin-1-yl)-ethanone |
191347-96-3 | 95% | 1g |
$659.20 | 2023-09-02 | |
| eNovation Chemicals LLC | Y0996277-10g |
1-(3-(hydroxymethyl)pyrrolidin-1-yl)ethanone |
191347-96-3 | 95% | 10g |
$1300 | 2024-08-02 |
1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one
Comprehensive Overview of 1-[3-(Hydroxymethyl)pyrrolidin-1-yl]ethan-1-one (CAS No. 191347-96-3)
1-[3-(Hydroxymethyl)pyrrolidin-1-yl]ethan-1-one, with the CAS number 191347-96-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a pyrrolidine ring substituted with a hydroxymethyl group and an acetyl moiety, making it a versatile intermediate in synthetic chemistry. Its unique structure contributes to its applicability in drug discovery, particularly in the development of bioactive molecules and small-molecule inhibitors.
The growing interest in 1-[3-(Hydroxymethyl)pyrrolidin-1-yl]ethan-1-one is driven by its potential role in addressing modern healthcare challenges, such as the design of targeted therapies and precision medicine. Researchers are exploring its utility in modulating enzyme activity and protein-protein interactions, which are critical in treating complex diseases like cancer and neurodegenerative disorders. The compound’s hydroxymethyl group also enhances its solubility, a key factor in improving drug bioavailability.
In the context of green chemistry, CAS 191347-96-3 aligns with the demand for sustainable synthetic routes. Its synthesis often involves catalytic processes that minimize waste, reflecting the industry’s shift toward eco-friendly methodologies. This aspect resonates with the increasing focus on Environmental, Social, and Governance (ESG) criteria in chemical manufacturing.
From a commercial perspective, 1-[3-(Hydroxymethyl)pyrrolidin-1-yl]ethan-1-one is valued for its scalability and compatibility with high-throughput screening platforms. Its applications extend to agrochemicals and material science, where its structural motifs contribute to the development of novel polymers and functional materials. The compound’s pyrrolidine scaffold is particularly noteworthy for its conformational flexibility, which is advantageous in molecular design.
Recent advancements in computational chemistry have further highlighted the potential of 191347-96-3. In silico studies predict its interactions with biological targets, accelerating the identification of lead compounds. This aligns with the broader trend of integrating artificial intelligence (AI) in drug discovery, a topic frequently searched by professionals in the field.
Quality control and analytical characterization of 1-[3-(Hydroxymethyl)pyrrolidin-1-yl]ethan-1-one are critical to ensure its efficacy in downstream applications. Techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are commonly employed to verify its purity and structural integrity. These methods are essential for meeting regulatory standards in pharmaceutical development.
In summary, CAS 191347-96-3 represents a promising compound at the intersection of medicinal chemistry and industrial innovation. Its multifaceted applications, from drug design to sustainable synthesis, underscore its relevance in contemporary scientific discourse. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and material sciences.
191347-96-3 (1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one) Related Products
- 1247626-90-9(1-[3-(hydroxymethyl)pyrrolidin-1-yl]propan-1-one)
- 170302-87-1(1-(3-(Hydroxymethyl)piperidin-1-yl)ethanone)
- 647825-67-0(3-Piperidinemethanol, 1-acetyl-, (3S)-)
- 1420816-07-4(1-(7-(Hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)ethanone)
- 1227465-53-3(1-Ethyl-4-(hydroxymethyl)pyrrolidin-2-one)
- 136866-85-8((1-Acetylpiperidin-3-yl)methanol)
- 1420883-52-8(1-(2-(Hydroxymethyl)-6-azaspiro[3.4]octan-6-yl)ethanone)
- 59887-20-6(4-(Hydroxymethyl)-1-methylpyrrolidin-2-one)
- 59857-91-9(2-Pyrrolidinone, 1-butyl-4-(hydroxymethyl)-)
- 59857-88-4(4-(hydroxymethyl)-1-(propan-2-yl)pyrrolidin-2-one)